TRIS-(4-CHLOROPHENYL)-SULFONIUM CHLORIDE
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tris(4-chlorophenyl)phosphine is an organic compound with the formula C18H12Cl3P . It’s also known by other names such as tri-(4-Chlorophenyl)phosphine, tri(p-Chlorophenyl)phosphine, Phosphine, tris(4-chlorophenyl)-, Phosphine, tris(p-chlorophenyl)-, and Tris(p-chlorophenyl)phosphine .
Synthesis Analysis
The synthesis of Tris(4-chlorophenyl)phosphine involves the interaction of Grignard organomagnesium reagents with corresponding chlorophosphines.Molecular Structure Analysis
The molecular structure of Tris(4-chlorophenyl)phosphine has been characterized by FT-IR, 1H-NMR, 13C-NMR, 1H-1H NOESY spectroscopy and single-crystal X-ray diffraction .Chemical Reactions Analysis
The photoactivation of Tris(4-chlorophenyl)phosphine crystals can generate stable radicals with unusual red emission at ambient conditions .Physical And Chemical Properties Analysis
Tris(4-chlorophenyl)methanol is a white to off-white crystalline powder with a molecular weight of 386.75 g/mol. It has a melting point range of 118-122°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
10354-98-0 |
---|---|
Molecular Formula |
C18H12Cl4S |
Molecular Weight |
402.154 |
IUPAC Name |
tris(4-chlorophenyl)sulfanium;chloride |
InChI |
InChI=1S/C18H12Cl3S.ClH/c19-13-1-7-16(8-2-13)22(17-9-3-14(20)4-10-17)18-11-5-15(21)6-12-18;/h1-12H;1H/q+1;/p-1 |
InChI Key |
WZVFMENTBPLKRY-UHFFFAOYSA-M |
SMILES |
C1=CC(=CC=C1[S+](C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Cl)Cl.[Cl-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.